
MCPA-isooctyl CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MCPA-isooctyl

Cat. No.: B055606 Get Quote

An In-depth Technical Guide to MCPA-isooctyl

This technical guide provides a comprehensive overview of MCPA-isooctyl, a selective

phenoxy herbicide. It is intended for researchers, scientists, and professionals in drug

development and agricultural science, detailing its chemical properties, mechanism of action,

synthesis, analytical methods, toxicological data, and environmental fate.

Chemical and Physical Properties
MCPA-isooctyl, the isooctyl ester of 2-methyl-4-chlorophenoxyacetic acid, is formulated to

enhance its absorption through the waxy cuticle of plant leaves.[1][2] Its chemical and physical

properties are summarized below.
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Property Value Source

CAS Number 26544-20-7 [3][4][5][6][7]

Alternative CAS 1238777-58-6 [1]

Molecular Formula C17H25ClO3 [3][4][5][6]

Molecular Weight 312.8 g/mol [1][3][8]

IUPAC Name
isooctyl (4-chloro-2-

methylphenoxy)acetate
[6]

Synonyms

(4-Chloro-2-

methylphenoxy)acetic acid

isooctyl ester, MCPA isooctyl

ester

[3]

Appearance
Amber liquid with a phenolic

and petroleum solvent odor
[9]

Density 1.063 g/cm³ [3]

Boiling Point 387.3°C at 760 mmHg [3]

Flash Point 131.1°C [3]

Solubility
Soluble in many organic

solvents; emulsifies in water
[10]

XLogP3 4.78680 [3]

Molecular Structure
The chemical structure of MCPA-isooctyl is presented below. The isooctyl ester group

increases the lipophilicity of the molecule, facilitating its penetration through the plant cuticle.[1]

Caption: 2D structure of MCPA-isooctyl.

Mechanism of Action
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MCPA-isooctyl is a systemic, selective herbicide that functions as a synthetic auxin, mimicking

the plant hormone indole-3-acetic acid (IAA).[1][2][11] This leads to uncontrolled and

disorganized cell division and growth in susceptible broadleaf weeds, ultimately causing their

death while leaving grass crops largely unaffected.[1][2]

The key steps in its mechanism of action are:

Uptake: The lipophilic isooctyl ester form facilitates absorption through the waxy cuticle of

plant leaves.[1]

Hydrolysis: Once inside the plant, the ester bond is hydrolyzed, releasing the biologically

active MCPA acid.[1]

Translocation: The active MCPA acid is translocated systemically throughout the plant,

accumulating in the meristematic tissues.[1][10]

Hormonal Disruption: MCPA binds to auxin receptors (like TIR1/AFB), leading to the

disruption of normal hormonal balance and causing uncontrolled growth.[1][10]
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Caption: Signaling pathway of MCPA-isooctyl's herbicidal action.

Synthesis and Experimental Protocols
Synthesis of MCPA-isooctyl
MCPA-isooctyl is synthesized via the esterification of 2-methyl-4-chlorophenoxyacetic acid

(MCPA) with isooctanol under controlled catalytic conditions.[1]
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Caption: Experimental workflow for the synthesis of MCPA-isooctyl.

Detailed Experimental Protocol: Synthesis
Objective: To synthesize high-purity MCPA-isooctyl for research applications.[1]

Materials:
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2-methyl-4-chlorophenoxyacetic acid (MCPA)

Isooctanol

Acid catalyst (e.g., sulfuric acid)

Solvent (e.g., toluene)

Sodium bicarbonate solution

Anhydrous sodium sulfate

TLC plates, NMR tubes, HRMS vials

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and condenser, combine

MCPA, a molar excess of isooctanol, and a catalytic amount of sulfuric acid in toluene.

Heat the mixture to reflux. Water produced during the esterification will be collected in the

Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the MCPA starting

material is consumed.

After the reaction is complete, cool the mixture to room temperature.

Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine to

remove unreacted acid and catalyst.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by vacuum distillation to obtain pure MCPA-isooctyl.

Characterize the final product's purity and identity using Nuclear Magnetic Resonance

(NMR) and High-Resolution Mass Spectrometry (HRMS).[1]
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Analytical Methods
UPLC-MS/MS Method for Determination in Maize
An ultra-high performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS)

method has been developed for the simultaneous determination of MCPA-isooctyl and its

metabolite MCPA in maize.[12]
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Caption: Workflow for the analysis of MCPA-isooctyl in maize.

Detailed Experimental Protocol: UPLC-MS/MS Analysis
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Objective: To simultaneously determine MCPA-isooctyl and its metabolite MCPA residues in

maize (fresh maize, kernel, and stover).[12]

Materials and Equipment:

Maize samples

Hydrochloric acid (HCl)

Acetonitrile (ACN)

NH2-SPE column for solid-phase extraction

UPLC-MS/MS system with a C18 column

Reference standards for MCPA-isooctyl and MCPA

Procedure:

Sample Extraction: Homogenize the maize sample. Acidify the sample with hydrochloric acid

and then extract with acetonitrile.[12]

Clean-up: Pass the extract through an NH2 solid-phase extraction (SPE) column for cleanup.

[12]

Analysis: Analyze the cleaned-up extract by UPLC-MS/MS.

Chromatographic Conditions: Use a C18 column with a mobile phase of acetonitrile and

phosphoric acid (pH 3-3.5).[1]

Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode for high

selectivity and sensitivity.[12]

Quantification: Quantify the analytes using an external standard method.[12]

Method Performance:

Spiked Levels: 0.01–0.5 mg/kg
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Average Recoveries: 82%–107%

Relative Standard Deviations (RSDs): 0.81%–8.9%

Limits of Detection (LOD): 0.38–1.42 μg/kg

Limits of Quantification (LOQ): 1.28–4.76 μg/kg[12]

Toxicology Profile
The toxicological profile of MCPA and its derivatives has been evaluated by various agencies.

The data below pertains primarily to the active ingredient, MCPA acid, unless otherwise

specified.

Parameter Value Species Source

Acute Oral LD50
700 mg/kg (male rats),

1.38 g/kg (female rats)
Rat [13]

Acute Oral LD50
221 - 377 mg ae/kg-

bwt
Bobwhite quail [14]

Acute Dermal LD50 > 4000 mg/kg Rat [13]

Acute Inhalation LC50 > 6.36 mg/L Rat [13]

Primary Eye Irritation Category I (corrosive) Rabbit [13]

Skin Sensitization Not a sensitizer Guinea pig [13]

Systemic NOAEL (90-

day)
2.5 mg/kg/day Rat [15]

Systemic NOAEL (1-

year)
1 mg/kg/day Dog [13]

Carcinogenicity

Not likely to be

carcinogenic to

humans

Rat, Mouse [13]

Reproductive Toxicity

NOAEL
7.5 mg/kg/day Rat [13]
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Environmental Fate
MCPA-isooctyl is rapidly transformed in the environment, primarily through hydrolysis to the

active MCPA acid. The fate of MCPA acid is then governed by microbial degradation.

Environmental Degradation and Half-life
Parameter Value Condition Source

Hydrolysis of MCPA-

isooctyl

Half-life: 4.5 - 16.6

hours
Aerobic soil [16]

Total MCPA Residue

Half-life
9 days Loam soil (field) [1][14]

Total MCPA Residue

Half-life
23 days Sandy loam soil (field) [1][14]

MCPA Acid Half-life 24 days Aerobic soil (lab) [1]

MCPA Acid Half-life 1.56 - 9.63 days
Soil (field, various

locations)
[1][17]

MCPA Acid Half-life 16.3 - 16.8 days
Water/sediment

system
[1]

Degradation Pathway
The primary degradation pathway for MCPA-isooctyl involves two main steps: hydrolysis of

the ester bond followed by microbial degradation of the resulting MCPA acid.
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Caption: Environmental degradation pathway of MCPA-isooctyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055606#mcpa-isooctyl-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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